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Compound of Interest

Compound Name: Cetraric acid

Cat. No.: B1234273

Disclaimer: Initial searches for "Cetraric acid" did not yield specific safety and handling
information. The following guidance is provided for Citric acid, a similarly named but chemically
distinct compound. It is crucial to verify the identity of your substance and consult its specific
Safety Data Sheet (SDS) before handling.

This guide furnishes essential safety protocols, operational procedures, and disposal plans for
the laboratory use of Citric acid, designed for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring personnel safety and
minimizing environmental impact.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for the specific procedures being performed
to determine the appropriate level of personal protective equipment. The following table
outlines the minimum required PPE for handling Citric acid in a laboratory setting.[1][2]
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Body Part Protection Specification

Must be worn with side shields.

A face shield may be required
Eyes/Face Safety Goggles/Glasses ) i

when there is a risk of

splashing.[1][3]

Nitrile, neoprene, butyl, or
Viton gloves are
Hands Chemical-Resistant Gloves recommended. Always inspect

gloves for integrity before use.

[4]

A fully-buttoned lab coat is
mandatory. Consider a

Body Laboratory Coat chemically resistant apron for
larger quantities or when

splashing is likely.

Not generally required if
handled in a well-ventilated
area or a chemical fume hood.
[1][2][5] If dust or aerosols are
generated, a NIOSH-approved

Respiratory Respirator (if required) respirator with an appropriate
particulate filter may be
necessary.[3][5][6] Personnel
must be enrolled in a

respiratory protection program.

[4]

Hazard Identification and First Aid

Citric acid is classified as a substance that can cause serious eye irritation and may cause
respiratory irritation.[6][7][8] Ingestion may lead to gastrointestinal tract irritation.[9]
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Exposure Route Symptoms First Aid Measures

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids apart.
Serious irritation, redness, [1][3][9] Remove contact
Eye Contact ) ) )
pain, tearing.[8][9] lenses if present and easy to
do.[3][9] Seek medical

attention if irritation persists.[3]

[9]

Remove contaminated

o clothing. Wash the affected
May cause skin irritation, )
i o area with soap and water.[3]
Skin Contact redness, and itching in ) o
L Seek medical attention if
susceptible individuals.[8][9] S )
irritation develops or persists.

[3]

Move the person to fresh air.[3]

] [6][9] If breathing is difficult,
_ May cause respiratory tract _
Inhalation T provide oxygen.[3][9] Seek
irritation.[6][7][9] ) -
medical advice if discomfort or

irritation persists.[3]

Rinse mouth with water.[3][7]

) ] Do not induce vomiting.[3][9]
. May cause gastrointestinal )
Ingestion T Drink plenty of water.[9] Seek
irritation.[9] ) o
medical attention if you feel

unwell.[3]

Operational Plan: Handling and Storage

Engineering Controls:
o Ventilation: Always handle Citric acid in a well-ventilated area.[1][3][10]

o Chemical Fume Hood: For procedures that may generate dust or aerosols, a certified
laboratory chemical fume hood should be used.[5][10]
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Safe Handling Procedures:

o Preparation: Designate a specific work area. Ensure all necessary PPE is donned correctly
before handling.

e Handling: Avoid contact with eyes, skin, and clothing.[1][3][10] Minimize dust generation and
accumulation.[10] Take precautionary measures against static discharge when handling
powdered forms.[10]

e Hygiene: Wash hands thoroughly after handling the substance.[3][7][10] Do not eat, drink, or
smoke in the work area.[11]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[1][10]

Keep containers tightly closed and properly labeled.[1][10]

Incompatible materials include strong oxidizing agents, strong bases, and metal nitrates.[10]

Store below eye level and consider using secondary containment, such as polyethylene
tubs.[4][10]

Disposal Plan: Spill Cleanup and Waste
Management

Spill Cleanup:

o Small Spills: For small spills that can be cleaned up in approximately 10 minutes by trained
personnel, carefully sweep up solids, avoiding dust generation.[4][10] Place the material in a
suitable, sealed container for disposal.[10]

o Large Spills: Evacuate the area.[10] Prevent further leakage if it is safe to do so.[10] Contact
your institution's environmental health and safety department for assistance.[10]

Waste Disposal:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25255.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25255.pdf
https://www.carlroth.com/medias/SDB-X863-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4MDB8YXBwbGljYXRpb24vcGRmfGFEYzBMMmhqT0M4NU1UYzFOek00TWpVek16UXlMMU5FUWw5WU9EWXpYMGRDWDBWT0xuQmtaZ3xhYTA0MWEwMjk1OTk5YTllODU2ZjEzNmQ1Mzg4ZjU4NWM4MDQxZTUxMTA5NTJhNjcyNTY0NDkxZjI2M2NkMmJh
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.chemos.de/import/data/msds/GB_en/5949-29-1-A0002491-GB-en.pdf
https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://documents.alliancenational.co.uk/Products/Citric%20Acid%20Monohyd.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Citric-Acid_2024-05-23.docx
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Citric-Acid_2024-05-23.docx
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Citric_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Citric acid may be classified as dangerous waste depending on its concentration and
pH.[10]

e Solutions with a pH of 6 or lower, or a concentration of 1% or greater, must be managed as
dangerous waste.[4][10]

o Collect waste in a compatible, labeled container (e.g., polyethylene).[4][10]

o Dispose of waste in accordance with local, state, and federal regulations.[1][12] Do not
dispose of down the drain unless permitted by local regulations for dilute, non-hazardous
solutions.[10]

o Empty containers should be rinsed three times with an appropriate solvent, and the rinsate
collected for disposal as hazardous waste.[10][12]

Workflow for Safe Handling of Citric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. documents.alliancenational.co.uk [documents.alliancenational.co.uk]
. pccarx.com [pccarx.com]

. fishersci.com [fishersci.com]

. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

. hano.pitt.edu [nano.pitt.edu]

. Product Information | LabelSDS [labelsds.com]

. carlroth.com [carlroth.com]

. media.laballey.com [media.laballey.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. makingcosmetics.com [makingcosmetics.com]
¢ 10. benchchem.com [benchchem.com]

e 11. chemos.de [chemos.de]

e 12. accomn.com [accomn.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Citric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234273#personal-protective-equipment-for-
handling-cetraric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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